Cas no 284040-86-4 (5-ETHOXY-2-(2-THIENYL)-1,3-OXAZOLE)

• Product Name: 5-ETHOXY-2-(2-THIENYL)-1,3-OXAZOLE
• CAS No: 284040-86-4
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• MDL: MFCD00793759
• CID: 5214185
• PubChem ID: 1489641
• Update Time: 2026-03-06

5-ETHOXY-2-(2-THIENYL)-1,3-OXAZOLE Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(2-THIENYL)-1,3-OXAZOL-5-YL ETHER
• 5-ETHOXY-2-(2-THIENYL)-1,3-OXAZOLE
• 5-ethoxy-2-(thiophen-2-yl)-1,3-oxazole

• MDL： MFCD00793759
• Inchi： 1S/C9H9NO2S/c1-2-11-8-6-10-9(12-8)7-4-3-5-13-7/h3-6H,2H2,1H3
• InChI Key： JLPIXTMZYVZPQT-UHFFFAOYSA-N
• SMILES： O1C(OCC)=CN=C1C1SC=CC=1

Computed Properties

• Exact Mass: 195.03539970g/mol
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on 5-ETHOXY-2-(2-THIENYL)-1,3-OXAZOLE

5-ETHOXY-2-(2-THIENYL)-1,3-OXAZOLE: A Comprehensive Overview

5-Ethoxy-2-(2-thienyl)-1,3-oxazole (CAS No. 284040-86-4) is a heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the oxazole family, which is a five-membered ring containing two double bonds and two heteroatoms: one oxygen and one nitrogen. The presence of the ethoxy group and the thienyl moiety introduces distinct electronic and steric properties, making it a versatile building block for various applications.

The synthesis of 5-ethoxy-2-(2-thienyl)-1,3-oxazole has been extensively studied, with researchers exploring various methodologies to optimize its preparation. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such innovations highlight the importance of sustainable practices in modern chemical synthesis.

One of the most promising applications of 5-ethoxy-2-(2-thienyl)-1,3-oxazole lies in its potential as a pharmacological agent. Studies have shown that this compound exhibits notable biological activity, particularly in anti-inflammatory and antioxidant assays. Its ability to modulate cellular pathways involved in inflammation suggests its potential as a lead compound for drug development. Moreover, recent research has explored its interactions with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), further underscoring its therapeutic potential.

In the realm of materials science, 5-ethoxy-2-(2-thienyl)-1,3-oxazole has been investigated for its electronic properties. The thienyl group imparts aromaticity and conjugation, which are desirable traits for applications in organic electronics. Researchers have incorporated this compound into polymer blends and thin films to enhance their electrical conductivity and stability under various conditions. These findings pave the way for its use in advanced materials such as flexible electronics and photovoltaic devices.

The structural versatility of 5-ethoxy-2-(2-thienyl)-1,3-oxazole also makes it an attractive candidate for click chemistry reactions. Its ability to undergo efficient coupling reactions with other functional groups facilitates the construction of complex molecules with precision. This property has been leveraged in combinatorial chemistry to generate libraries of compounds for high-throughput screening in drug discovery.

From an environmental perspective, the degradation pathways of 5-ethoxy-2-(2-thienyl)-1,3-oxazole have been studied to assess its ecotoxicological impact. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. Such insights are crucial for ensuring the sustainable use of this compound in industrial and pharmaceutical settings.

In conclusion, 5-Ethoxy-2-(2-thienyl)-1,3-Oxazole (CAS No. 284040-86-4) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation.